Ethyl 2-[(but-3-en-1-yl)amino]acetate

• IUPAC Name: ethyl 2-(but-3-enylamino)acetate
• InChI: InChI=1S/C8H15NO2/c1-3-5-6-9-7-8(10)11-4-2/h3,9H,1,4-7H2,2H3
• InChI Key: XOYFIKPGGZHYPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNCCC=C
• Molecular Formula: C8H15NO2
• DSSTOX Substance ID: DTXSID10631506
• Molecular Weight: 157.21 g/mol
• CAS RN: 455333-83-2

Description

Synthesis Analysis

The synthesis of ethyl acetate derivatives is a topic of interest in several papers. For instance, paper describes a facile synthesis of ethyl-2-(4-aminophenoxy)acetate, which is a precursor for dual hypoglycemic agents. The synthesis involves alkylation followed by selective reduction. Similarly, paper reports the synthesis of a different derivative, ethyl 2-[(2-amino-3-cyano-4-phenethyl-4H-naphtho[1,2-b]pyran-8-yl)oxy]acetate, through condensation and cyclisation reactions. Paper details a one-pot multicomponent reaction to synthesize ethyl 2-((1H-benzo[d]imidazol-2-ylamino)(Aryl)methylthio)acetates using Ni(NO3)2.6H2O as a catalyst.

Molecular Structure Analysis

The molecular structures of the synthesized compounds are characterized using various techniques. X-ray crystallography is used in papers , , and to determine the crystal structures of the synthesized compounds. For example, the compound in paper crystallizes in the triclinic crystal system, while the compound in paper crystallizes under the monoclinic system. These studies provide detailed information about the molecular geometry and the arrangement of atoms within the crystals.

Chemical Reactions Analysis

The papers do not provide extensive details on the chemical reactions of ethyl 2-[(but-3-en-1-yl)amino]acetate specifically. However, the synthesis methods described in the papers suggest that these ethyl acetate derivatives can undergo various chemical reactions, such as alkylation, reduction, condensation, and cyclisation, to form complex structures with potential biological activities .

Physical and Chemical Properties Analysis

The physical and chemical properties of the compounds are inferred from their synthesis and structural characterization. For instance, the purity of the crystals and their stability are indicated by the synthesis methods and crystallography results . The experimental UV/Vis spectra and quantum chemical parameters based on DFT calculations provide insights into the electronic properties of the compounds . The intermolecular interactions, such as hydrogen bonding, play a significant role in the molecular packing and stability of the crystals .